molecular formula C15H9ClF4O B8656346 2-(4-Chlorophenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanone

2-(4-Chlorophenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanone

Cat. No.: B8656346
M. Wt: 316.68 g/mol
InChI Key: BIUFXTUWUSUCLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Chlorophenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanone is a useful research compound. Its molecular formula is C15H9ClF4O and its molecular weight is 316.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H9ClF4O

Molecular Weight

316.68 g/mol

IUPAC Name

2-(4-chlorophenyl)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanone

InChI

InChI=1S/C15H9ClF4O/c16-11-4-1-9(2-5-11)7-14(21)12-8-10(15(18,19)20)3-6-13(12)17/h1-6,8H,7H2

InChI Key

BIUFXTUWUSUCLB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC(=O)C2=C(C=CC(=C2)C(F)(F)F)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-chlorophenylacetic acid (2.074 g, 12.15 mmol) in THF (16 mL) was added drop wise over three minutes to NaHMDS (1.0 M in THF, 33 mL, 33 mmol) at −78° C., then the solution was stirred for five minutes. A solution of methyl 2-fluoro-5-(trifluoromethyl)benzoate (1.93 ml, 12.2 mmol) in THF (16 mL) was added in portions over five minutes, then the solution was stirred at −78° C. for five hours. The solution was diluted with 2 N HCl (aq, 300 mL) then extracted twice with EtOAc. The combined organic layers were dried over Na2SO4, filtered, then concentrated. The residue was purified by silica gel chromatography eluting with 0-50% DCM/hexanes to afford the title compound as a yellow liquid. 1H NMR (500 MHz, CDCl3): δ 8.15 (dd, J=6.5, 2.3 Hz, 1H); 7.81-7.77 (m, 1H); 7.31-7.24 (m, 3H); 7.17 (d, J=8.2 Hz, 2H); 4.27 (d, J=2.7 Hz, 2H).
Quantity
2.074 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Quantity
1.93 mL
Type
reactant
Reaction Step Two
Name
Quantity
16 mL
Type
solvent
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Three

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